Cas no 42754-96-1 (4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine)

4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core with chlorine substituents at the 4- and 6-positions. This scaffold is of significant interest in medicinal chemistry due to its versatility as a building block for synthesizing biologically active molecules, particularly kinase inhibitors and nucleoside analogs. The dichloro substitution enhances reactivity, enabling selective functionalization at these sites for further derivatization. Its high purity and stability make it suitable for research applications in drug discovery and development. The compound’s rigid bicyclic structure also contributes to its utility in designing compounds with targeted binding affinity and improved pharmacokinetic properties.
4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine structure
42754-96-1 structure
Product Name:4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine
CAS No:42754-96-1
MF:C5H2Cl2N4
MW:189.002177715302
MDL:MFCD09835493
CID:55599
PubChem ID:12066449
Update Time:2025-06-08

4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine
    • 4,6-Dichloropyrazolo[3,4-d] Pyrimidine
    • 1H-Pyrazolo[3,4-d]pyrimidine, 4,6-dichloro-
    • 4,6-dichloro-2H-pyrazolo[3,4-d]pyrimidine
    • 4,6-DICHLOROPYRAZOLO[3,4-D]PYRIMIDINE
    • PubChem14623
    • 4,6-dichloro-1H-pyrazolo [3,4-d] pyrimidine
    • KSC497A1B
    • CTYPROOLWJDUTA-UHFFFAOYSA-N
    • EBD52678
    • BCP26477
    • CD0117
    • TRA0048538
    • PB17672
    • LS40025
    • RP03626
    • BC681962
    • EN000808
    • SY006451
    • 4,6-Dichloro pyrazolo[3,4-d]pyrimidine
    • DTXSID10476853
    • AS-11306
    • EN300-61106
    • FT-0648968
    • Q-103540
    • Z959275470
    • 4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine, AldrichCPR
    • CS-W008775
    • AC-6901
    • AM20100128
    • SCHEMBL53863
    • AKOS005145801
    • MFCD09835493
    • BB 0261033
    • A6943
    • 42754-96-1
    • 4,6-Dichloro-1H-pyrazolo-[3,4-d]pyrimidine
    • DB-013282
    • MDL： MFCD09835493
    • Inchi： 1S/C5H2Cl2N4/c6-3-2-1-8-11-4(2)10-5(7)9-3/h1H,(H,8,9,10,11)
    • InChI Key： CTYPROOLWJDUTA-UHFFFAOYSA-N
    • SMILES： ClC1=C2C=NNC2=NC(=N1)Cl

Computed Properties

  • Exact Mass: 187.96600
  • Monoisotopic Mass: 187.9656515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.8
  • Melting Point: 140-149°C
  • Refractive Index: 1.74
  • PSA: 54.46000
  • LogP: 1.65970

4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine Security Information

4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
049499-1g
4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine
 42754-96-1 97%
1g
 ￡41.00 2022-03-01
Fluorochem
049499-5g
4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine
 42754-96-1 97%
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 ￡113.00 2022-03-01
Fluorochem
049499-10g
4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine
 42754-96-1 97%
10g
 ￡189.00 2022-03-01
Fluorochem
049499-25g
4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine
 42754-96-1 97%
25g
 ￡448.00 2022-03-01
AstaTech
60588-1/G
4,6-DICHLORO-1H-PYRAZOLO[3,4-D]PYRIMIDINE
 42754-96-1 97%
1g
 $28 2023-09-16
AstaTech
60588-5/G
4,6-DICHLORO-1H-PYRAZOLO[3,4-D]PYRIMIDINE
 42754-96-1 97%
5g
 $95 2023-09-16
AstaTech
60588-10/G
4,6-DICHLORO-1H-PYRAZOLO[3,4-D]PYRIMIDINE
 42754-96-1 97%
10g
 $150 2023-09-16
abcr
AB466513-250 mg
4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine, min. 95%; .
 42754-96-1
250mg
 €70.70 2023-04-21
abcr
AB466513-1 g
4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine, min. 95%; .
 42754-96-1
1g
 €88.40 2023-04-21
abcr
AB466513-5 g
4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine, min. 95%; .
 42754-96-1
5g
 €162.50 2023-04-21

4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine Production Method

4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:42754-96-1)4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine
Order Number:A6943
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):166.0/594.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:42754-96-1)4,6-DICHLORO-1H-PYRAZOLO[3,4-D]PYRIMIDINE
Order Number:sfd4427
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

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42754-96-1 (4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:42754-96-1)4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine
A6943
Purity:99%/99%
Quantity:25g/100g
Price ($):166.0/594.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:42754-96-1)4,6-DICHLORO-1H-PYRAZOLO[3,4-D]PYRIMIDINE
sfd4427
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email